Cas no 84759-06-8 (Syringic-d6 Acid)

• Product Name: Syringic-d6 Acid
• CAS No: 84759-06-8
• MF: C₉H₁₀O₅
• MW: 204.209673404694
• CID: 4760245
• Update Time: 2025-06-11

Syringic-d6 Acid Chemical and Physical Properties

Names and Identifiers

• Syringic-d6 Acid

• Inchi： 1S/C9H10O5/c1-13-6-3-5(9(11)12)4-7(14-2)8(6)10/h3-4,10H,1-2H3,(H,11,12)/i1D3,2D3
• InChI Key： JMSVCTWVEWCHDZ-WFGJKAKNSA-N
• SMILES： O(C1C=C(C(=O)O)C=C(OC([2H])([2H])[2H])C=1O)C([2H])([2H])[2H]

Additional information on Syringic-d6 Acid

Syringic-d6 Acid (CAS No. 84759-06-8): An Overview of Its Properties, Applications, and Recent Research Advances

Syringic-d6 Acid (CAS No. 84759-06-8) is a deuterated derivative of syringic acid, a phenolic compound widely studied for its various biological activities. This compound is of significant interest in the fields of chemistry, biochemistry, and pharmacology due to its potential applications in drug development and analytical chemistry. In this article, we will delve into the properties, applications, and recent research advancements of Syringic-d6 Acid.

Chemical Properties and Structure: Syringic-d6 Acid is a deuterated form of syringic acid, which has the chemical formula C₉H₁₀O₄. The deuterium atoms replace the hydrogen atoms at specific positions, resulting in a more stable and less reactive molecule. The molecular weight of Syringic-d6 Acid is approximately 182.17 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and organic solvents such as methanol and ethanol.

Spectroscopic Properties: The deuterium substitution in Syringic-d6 Acid significantly affects its spectroscopic properties. In nuclear magnetic resonance (NMR) spectroscopy, the deuterium atoms do not contribute to the NMR signal, making it easier to analyze the remaining hydrogen atoms. This property is particularly useful in structural elucidation and quantitative analysis. Additionally, the presence of deuterium can alter the vibrational spectra observed in infrared (IR) spectroscopy, providing valuable information about the molecular structure.

Biological Activities: Syringic acid itself has been extensively studied for its antioxidant, anti-inflammatory, and anticancer properties. The deuterated form, Syringic-d6 Acid, retains many of these biological activities while offering enhanced stability and reduced metabolic degradation. Recent research has shown that Syringic-d6 Acid can effectively scavenge free radicals and inhibit lipid peroxidation, making it a promising candidate for the development of antioxidant supplements and pharmaceuticals.

Pharmacological Applications: The potential pharmacological applications of Syringic-d6 Acid are diverse. In preclinical studies, it has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. Additionally, Syringic-d6 Acid has shown promise in cancer research, where it has been found to induce apoptosis in various cancer cell lines through the modulation of signaling pathways such as p53 and Bcl-2.

Analytical Chemistry: One of the key applications of Syringic-d6 Acid is in analytical chemistry, particularly in mass spectrometry (MS) and liquid chromatography-mass spectrometry (LC-MS). The deuterium labeling provides a stable internal standard for quantifying syringic acid in complex biological matrices. This is crucial for accurate and reliable quantification in clinical and research settings.

Clinical Trials: While there are currently no clinical trials specifically focused on Syringic-d6 Acid, ongoing research suggests that it may have therapeutic potential in various diseases. For instance, preclinical studies have shown that syringic acid derivatives can improve insulin sensitivity and reduce oxidative stress in diabetic models. These findings pave the way for future clinical trials to evaluate the safety and efficacy of Syringic-d6 Acid in human subjects.

Environmental Impact: strong>Syringic-d6 Acid is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, like any chemical compound, it should be disposed of according to local regulations to minimize environmental impact. Research into the biodegradability and environmental fate of deuterated compounds is ongoing to ensure their sustainable use.

Conclusion: strong>Syringic-d6 Acid (CAS No. 84759-06-8) is a valuable compound with a wide range of applications in chemistry, biochemistry, and pharmacology. Its unique properties make it an excellent candidate for further research and development in areas such as drug discovery, analytical chemistry, and environmental science. As new studies continue to uncover its potential benefits, Syringic-d6 Acid is likely to play an increasingly important role in advancing scientific knowledge and improving human health.